Cas no 2227807-49-8 ((1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2227807-49-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5936126
• PubChem ID: 165847784
• Update Time: 2025-07-17

(1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1863398
• 2227807-49-8

• Inchi： 1S/C12H15N3/c1-9(13)12-8-11(14-15(12)2)10-6-4-3-5-7-10/h3-9H,13H2,1-2H3/t9-/m1/s1
• InChI Key： LDURYTKWNOORRI-SECBINFHSA-N
• SMILES： N1(C)C(=CC(C2C=CC=CC=2)=N1)[C@@H](C)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine

Introduction to (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2227807-49-8)

(1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2227807-49-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a phenyl group, making it a promising candidate for various therapeutic applications. The chiral center at the ethylamine moiety further adds to its potential in enantioselective drug design and development.

The chemical structure of (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine can be represented as follows: the pyrazole ring is substituted with a methyl group at the 1-position and a phenyl group at the 3-position. The ethanamine moiety is attached to the 5-position of the pyrazole ring, with the chiral center located at the carbon atom adjacent to the nitrogen atom. This configuration imparts specific stereochemical properties that can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, which can be beneficial in managing conditions such as depression and anxiety disorders. Additionally, its ability to modulate dopamine receptors suggests potential applications in treating Parkinson's disease and other movement disorders.

In the realm of cancer research, (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine has demonstrated promising anti-tumor activities. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a valuable lead for developing novel anti-cancer agents.

The pharmacokinetic properties of (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-amine have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for drug development. Preclinical studies have demonstrated that it can effectively cross the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) disorders. Furthermore, its low toxicity profile in animal models suggests that it may have a favorable safety margin when translated to human use.

In addition to its therapeutic potential, (1R)-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-am ine has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific protein targets makes it useful for probing biological pathways and validating new therapeutic targets. For instance, it has been used to investigate the role of serotonin transporters in mood regulation and to study the impact of dopamine receptor modulation on motor function.

The synthesis of (1R)-1-(1-methyl-3 phenyl -pyrazol - yl)ethan - amine has been optimized using modern synthetic methodologies, ensuring high yields and purity levels suitable for both research and pharmaceutical applications. Chiral resolution techniques have been employed to obtain enantiomerically pure forms of the compound, which are essential for studying enantioselective biological activities.

In conclusion, (1R)-1-(methyl - phenyl - pyrazol - yl)ethan - amine (CAS No. 2227807 - 49 - 8) represents a promising compound with diverse therapeutic applications. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a key player in the advancement of modern therapeutics.